Cas no 1334336-12-7 (Tert-butyl 2-(methoxymethyl)piperazine-1-carboxylate)

Tert-butyl 2-(methoxymethyl)piperazine-1-carboxylate structure
1334336-12-7 structure
Product Name:Tert-butyl 2-(methoxymethyl)piperazine-1-carboxylate
CAS No:1334336-12-7
MF:C11H22N2O3
MW:230.303983211517
MDL:MFCD19688483
CID:2156237
PubChem ID:57886944
Update Time:2025-09-26

Tert-butyl 2-(methoxymethyl)piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Tert-butyl 2-(methoxymethyl)piperazine-1-carboxylate
    • TERT-BUTYL (2S)-2-(METHOXYMETHYL)PIPERAZINE-1-CARBOXYLATE
    • 1-Boc-2-(methoxymethyl)piperazine
    • SB12558
    • t-Butyl 2-(methoxymethyl)piperazine-1-carboxylate
    • SY098381
    • DB-058796
    • CS-0048456
    • MFCD11112288
    • DB-120060
    • SY033117
    • SB21847
    • SY248179
    • (R)-1-Boc-2-(methoxymethyl)piperazine
    • EN300-1877516
    • MFCD19688483
    • P17092
    • SCHEMBL1990984
    • AKOS023806525
    • AS-69018
    • tert-butyl2-(methoxymethyl)piperazine-1-carboxylate
    • (S)-1-Boc-2-(methoxymethyl)piperazine
    • SB12559
    • 1334336-12-7
    • MFCD11112289
    • SYB72872
    • MDL: MFCD19688483
    • Inchi: 1S/C11H22N2O3/c1-11(2,3)16-10(14)13-6-5-12-7-9(13)8-15-4/h9,12H,5-8H2,1-4H3
    • InChI Key: ODOJNXXZXCRBCC-UHFFFAOYSA-N
    • SMILES: O(C(C)(C)C)C(N1CCNCC1COC)=O

Computed Properties

  • Exact Mass: 230.16304257g/mol
  • Monoisotopic Mass: 230.16304257g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 238
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 50.8
  • XLogP3: 0.4

Tert-butyl 2-(methoxymethyl)piperazine-1-carboxylate Security Information

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